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Compound of Interest

Compound Name: D-Galactose-13C-1

Cat. No.: B15561209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

D-Galactose-13C-1, a stable isotope-labeled form of D-galactose. This guide is intended for

professionals in research and development who utilize isotopically labeled compounds for

metabolic studies, biomolecular NMR, and quantitative analysis.

Core Chemical and Physical Properties
D-Galactose-13C-1 is a monosaccharide where the carbon atom at the C1 position is replaced

with its stable, non-radioactive isotope, carbon-13. This isotopic labeling is crucial for tracing

the metabolic fate of galactose and for use as an internal standard in mass spectrometry-based

quantification.[1]

General and Physical Properties
The physical characteristics of D-Galactose-13C-1 are largely identical to its unlabeled

counterpart. It typically presents as a white, crystalline, and odorless solid.[1][2][3]
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Property Value Source(s)

Appearance
White to off-white crystalline

solid/powder
[1][2]

Melting Point 168-170 °C [2]

Solubility

Water: 180 g/L @ 20°C

(unlabeled) DMSO/DMF: ~20

mg/mL Ethanol: ~1 mg/mL

[2][4]

Stability
Stable under normal

temperatures and pressures.
[2]

Storage

Store at room temperature

away from light and moisture.

[5] Can be stored as a powder

at -20°C for up to 3 years.

[1][5]

Chemical Identifiers and Formula
Property Value Source(s)

Molecular Formula ¹³C¹²C₅H₁₂O₆ [6]

Molecular Weight 181.15 g/mol [5][6]

Exact Mass 181.06674293 Da [6]

CAS Number 70849-30-8 [5][6]

IUPAC Name

(3R,4S,5R,6R)-6-

(hydroxymethyl)(2-¹³C)oxane-

2,3,4,5-tetrol

[6]

Synonyms
D-Galactopyranose-1-13C, D-

Gal-1-13C
[5]

Purity and Isotopic Abundance
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Property Value Source(s)

Chemical Purity ≥98% [5]

Isotopic Purity 99 atom % ¹³C [5][7]

Optical Purity 100.0% [7]

Spectroscopic Data
Spectroscopic analysis is fundamental to confirming the structure and purity of D-Galactose-
13C-1.

Spectroscopy Type Description Source(s)

Nuclear Magnetic Resonance

(NMR)

A primary application is in

biomolecular NMR.[5] ¹H NMR

and ¹³C NMR are used to

confirm the structure and the

specific position of the ¹³C

label.

[5][7][8]

Mass Spectrometry (MS)

Used for structural

characterization and to

determine isotopic enrichment.

[7] It is a key technique in

metabolic tracer studies using

this compound.

[7][9]

Visualizations: Pathways and Workflows
The following diagrams illustrate the metabolic significance and an example of an analytical

workflow for D-Galactose-13C-1.
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*C1 denotes the position of the 13C label
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Sample Preparation

Analysis

Human Plasma Sample
(+ D-[13C]Galactose internal standard)

Remove D-glucose via
D-glucose oxidase treatment

Purify sample by
ion-exchange chromatography

Prepare aldononitrile
pentaacetate derivatives

Gas Chromatography-
Mass Spectrometry (GC-MS)

Monitor [MH-60]+ ions
(m/z 328, 329, 334)

Quantify D-Galactose
concentration and enrichment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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